Cas no 2171841-30-6 (ethyl 8,8-dimethyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate)

• Product Name: ethyl 8,8-dimethyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate
• CAS No: 2171841-30-6
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 6197311
• PubChem ID: 165597984
• Update Time: 2025-11-07

ethyl 8,8-dimethyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8,8-dimethyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate
• EN300-1623231
• 2171841-30-6
• ethyl 8,8-dimethyl-3-oxo-1-oxaspiro[4.5]decane-4-carboxylate

• Inchi： 1S/C14H22O4/c1-4-17-12(16)11-10(15)9-18-14(11)7-5-13(2,3)6-8-14/h11H,4-9H2,1-3H3
• InChI Key： YSVLFEFHIXFOAK-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OCC)C21CCC(C)(C)CC2)=O

Computed Properties

• Exact Mass: 254.15180918g/mol
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Additional information on ethyl 8,8-dimethyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate

Ethyl 8,8-Dimethyl-3-Oxo-1-Oxaspiro[4.5]Decane-4-Carboxylate: A Comprehensive Overview

Ethyl 8,8-dimethyl-3-oxo-1-oxaspiro[4.5]decane-4-carboxylate (CAS No. 2171841-30-6) is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed by the oxygen atom connecting the two rings, creating a unique framework that contributes to its intriguing chemical properties.

The spiro system in ethyl 8,8-dimethyl-3-oxo-1-oxaspiro[4.5]decane-4-carboxylate consists of a five-membered ring and a six-membered ring. The five-membered ring contains an oxygen atom, making it an oxolane (tetrahydrofuran) derivative. The six-membered ring is a cyclohexene derivative with a ketone group at position 3 and two methyl groups at position 8. The ethyl ester group at position 4 adds to the complexity of the molecule, providing additional functional groups for potential reactivity and applications.

Recent studies have highlighted the potential of spiro compounds like ethyl 8,8-dimethyl-3-oxo-1-oxaspiro[4.5]decane-4-carboxylate in drug discovery and material science. Spiro systems are known for their ability to create rigid and diverse molecular frameworks, which can mimic the complexity of natural products or serve as scaffolds for novel drug candidates. For instance, researchers have explored the use of spiro compounds in designing kinase inhibitors and other bioactive molecules due to their ability to modulate protein-ligand interactions.

The synthesis of ethyl 8,8-dimethyl-3-oxo-1-oxaspiro[4.5]decane-4-carboxylate involves a multi-step process that typically includes ring-forming reactions such as Diels-Alder cycloaddition or nucleophilic substitution. The presence of the ester group allows for further functionalization, enabling chemists to tailor the molecule for specific applications. For example, hydrolysis of the ester group can yield the corresponding carboxylic acid, which may exhibit different reactivity or biological activity.

From an analytical standpoint, ethyl 8,8-dimethyl-3 oxo 1 oxaspiro[4.5]decane 4 carboxylate has been characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its conformational flexibility and electronic properties, which are critical for understanding its behavior in different chemical environments.

In terms of applications, ethyl 8,8-dimethyl-spiro compound has shown promise in polymer chemistry as a building block for constructing novel materials with tailored mechanical and thermal properties. Its rigid spiro structure can impart strength and stability to polymers while maintaining flexibility under certain conditions.

Furthermore, recent research has explored the use of spiro compounds like ethyl 8,8-dimethyl-spiro compound in catalysis. The unique geometry of these molecules can create active sites for catalytic reactions, making them potential candidates for heterogeneous catalysts in organic synthesis.

In conclusion, ethyl 8,8-dimethyl-spiro compound represents an exciting area of research with diverse applications across chemistry and materials science. Its complex structure offers opportunities for innovation in drug discovery, polymer synthesis, and catalysis while continuing to challenge chemists with its intricate reactivity and properties.